Cas no 12009-08-4 (Bariumhydroxide (Ba(OH)) (6CI,8CI,9CI))

• Product Name: Bariumhydroxide (Ba(OH)) (6CI,8CI,9CI)
• CAS No: 12009-08-4
• MF: C₅₂H₈₈N₂O₄₀
• MW: 1381.24454116821
• CID: 171837
• PubChem ID: 5288933
• Update Time: 2025-04-19

Bariumhydroxide (Ba(OH)) (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Bariumhydroxide (Ba(OH)) (6CI,8CI,9CI)
• Barium monohydroxide
• 12009-08-4

• Inchi： 1S/C52H88N2O40/c1-12(61)53-14-9-80-19(7-59)41(24(14)63)90-46-23(54-13(2)62)31(70)42(20(8-60)87-46)91-51-40(79)44(93-52-45(35(74)28(67)18(6-58)86-52)94-50-38(77)34(73)27(66)17(5-57)85-50)30(69)22(89-51)11-82-48-39(78)43(92-49-37(76)33(72)26(65)16(4-56)84-49)29(68)21(88-48)10-81-47-36(75)32(71)25(64)15(3-55)83-47/h14-52,55-60,63-79H,3-11H2,1-2H3,(H,53,61)(H,54,62)/t14-,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32-,33-,34-,35-,36-,37-,38-,39-,40-,41+,42+,43-,44-,45-,46-,47-,48-,49+,50+,51-,52+/m0/s1
• InChI Key： RXBXHVIYKUXMJC-XULYFUINSA-N
• SMILES： O([C@H]1[C@H]([C@H]([C@@H]([C@@H](CO[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO[C@@H]3[C@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O2)O)O[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O1)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)O[C@@H]1[C@@H](CO)OC[C@@H]([C@H]1O)NC(C)=O

Computed Properties

• Exact Mass: 154.90800
• Monoisotopic Mass: 89.966448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: -15.4

Experimental Properties

• PSA: 23.06000
• LogP: -0.17680